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Compound of Interest

2,3,4-Trifluoro-5-methoxybenzoic
Compound Name: d
aci

Cat. No.: B141532

An In-depth Technical Guide on the Safety and Handling of 2,3,4-Trifluoro-5-methoxybenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,3,4-Trifluoro-5-
methoxybenzoic acid (CAS No: 38233-47-5). The information is intended for professionals in
research and drug development who may be working with this compound.

Chemical and Physical Properties

2,3,4-Trifluoro-5-methoxybenzoic acid is a compound useful in organic synthesis.[1][2] It is
an important raw material for the synthesis of fluoroquinolone antibacterial drugs such as
gatifloxacin and balofloxacin.[1]
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Property Value Source
CAS Number 38233-47-5 (11121131141
Molecular Formula CsHsFs0s3 [5]
Molecular Weight 206.12 g/mol [61[71[8]
Appearance White to off-white powder [1]
Density 1.487 g/lcm3 [1]

Boiling Point 293.1°C at 760 mmHg [1]

Flash Point 131.05°C [1]

Assay >98.0% [1]

Safety and Hazard Information

This compound is classified as a hazardous substance and requires careful handling to avoid
exposure.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific target organ toxicity — 3 H335: May cause respiratory
Single exposure irritation

Source:[5][6]

The signal word for this compound is Warning.[5][6][7]
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NEPA Ratings

Category Rating Description
Intense or continued exposure
could cause temporary
Health Hazard 2 incapacitation or possible
residual injury unless prompt
medical attention is given.
Fire Hazard 0 Materials that will not burn.
Normally stable, even under
Reactivity 0 fire exposure conditions, and
are not reactive with water.
Source:[5]

GHS Hazard Classification

H335

May cause respiratory irritation

H319

Causes serious eye irritation

H315

Causes skin irritation

Click to download full resolution via product page

Caption: GHS Hazard Statements for 2,3,4-Trifluoro-5-methoxybenzoic acid.
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Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to ensure safety in the
laboratory.

Personal Protective Equipment (PPE)

e Eye Protection: Chemical goggles or safety glasses with a face shield are required.[5]
o Hand Protection: Wear protective gloves.[5][9]
o Skin and Body Protection: Wear suitable protective clothing.[5]

» Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment, such as a dust mask type N95 (US).[5][7]

Handling Procedures

e Handle in accordance with good industrial hygiene and safety procedures.[5]

Ensure good ventilation of the work station.[5]

Avoid breathing dust or mist.[5]

Avoid raising dust.[5]

Do not eat, drink or smoke when using this product.[5]

Always wash hands after handling the product.[5]
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Caption: General workflow for safely handling acidic powders.
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Storage Conditions

o Keep container tightly closed.[5][9]

e Store in a dry, cool, and well-ventilated area.[5]

Incompatible Materials

e Strong bases.[5]

e Strong oxidizing agents.[5]

First-Aid Measures

In case of exposure, immediate medical attention is necessary.

General Advice: If you feel unwell, seek medical advice immediately and show the product
label where possible.[5]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Get medical advice/attention.[5]

Skin Contact: Wash with plenty of soap and water. Get medical advice/attention.[5]

Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

Y \4

Inhalation: Skin Contact: Eye Contact:
Move to Fresh Air Wash with Soap and Water Rinse with Water for 15 mins

Seek Immediate

Medical Attention
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Caption: First-aid procedures for exposure to the compound.

Experimental Protocols

While a specific, detailed synthesis protocol for 2,3,4-Trifluoro-5-methoxybenzoic acid was
not found in the searched literature, a general procedure for the synthesis of a similar
compound, 4-fluoro-3-methoxybenzoic acid, can be informative. This typically involves the
hydrolysis of the corresponding methyl ester.

General Hydrolysis of a Methyl Benzoate Derivative

e Dissolution: The methyl ester (e.g., methyl 4-fluoro-3-methoxybenzoate) is dissolved in a
suitable solvent such as methanol.[10]

» Base Addition: A solution of a strong base, like sodium hydroxide in water, is added to the
ester solution.[10]

e Reaction: The mixture is stirred at room temperature for several hours to allow for complete
hydrolysis.[10]

o Workup:
o The solvent is removed under reduced pressure.[10]
o The residue is dissolved in water.[10]

o The pH is adjusted to acidic (e.g., pH 4) with an acid like 1N HCI, which precipitates the
carboxylic acid.[10]

« |solation: The solid product is collected by filtration, washed with water, and dried.[10]

Biological Activity and Applications

2,3,4-Trifluoro-5-methoxybenzoic acid is a key intermediate in the synthesis of
fluoroquinolone antibiotics.[1] Fluoroquinolones are a class of broad-spectrum antibiotics that
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function by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA
replication, transcription, repair, and recombination.

Fluoroquinolone

DNA Gyrase Topoisomerase IV
(in Gram-negative bacteria) (in Gram-positive bacteria)

Blockage of DNA Replication
and Transcription

Bacterial Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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